Cas no 2158278-16-9 ((1r,4r)-4-(bromomethyl)cyclohexan-1-amine)
(1r,4r)-4-(Bromomethyl)cyclohexan-1-amine is a chiral cyclohexane derivative featuring both a bromomethyl group and an amine functionality at the 1- and 4-positions, respectively. Its rigid cyclohexane backbone and stereospecific (1r,4r) configuration make it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active compounds or chiral ligands. The bromomethyl group offers reactivity for nucleophilic substitution, enabling further functionalization, while the amine moiety allows for coupling or derivatization. This compound is useful in asymmetric synthesis, medicinal chemistry, and materials science due to its structural versatility and potential for stereocontrol. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
2158278-16-9 structure
Product Name:(1r,4r)-4-(bromomethyl)cyclohexan-1-amine
CAS No:2158278-16-9
MF:C7H14BrN
MW:192.096761226654
CID:5639450
PubChem ID:130538244
Update Time:2025-06-06
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2158278-16-9
- trans-4-(Bromomethyl)cyclohexanamine
- EN300-28271810
- (1r,4r)-4-(bromomethyl)cyclohexan-1-amine
- SCHEMBL19639973
- Cyclohexanamine, 4-(bromomethyl)-, trans-
-
- Inchi: 1S/C7H14BrN/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-5,9H2/t6-,7-
- InChI Key: KPHQOISFLAQXGX-LJGSYFOKSA-N
- SMILES: [C@@H]1(N)CC[C@@H](CBr)CC1
Computed Properties
- Exact Mass: 191.03096g/mol
- Monoisotopic Mass: 191.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 77
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.295±0.06 g/cm3(Predicted)
- Boiling Point: 230.2±13.0 °C(Predicted)
- pka: 10.44±0.70(Predicted)
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271810-1g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 1g |
$1272.0 | 2023-09-09 | ||
| Enamine | EN300-28271810-5g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 5g |
$3687.0 | 2023-09-09 | ||
| Enamine | EN300-28271810-10g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 10g |
$5467.0 | 2023-09-09 | ||
| Enamine | EN300-28271810-0.05g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28271810-0.1g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-28271810-0.25g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-28271810-0.5g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-28271810-1.0g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28271810-2.5g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-28271810-5.0g |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine |
2158278-16-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 |
(1r,4r)-4-(bromomethyl)cyclohexan-1-amine Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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